1-(2-amino-4-fluorophenyl)-1H-pyrazole-3-carboxylic acid
Overview
Description
Scientific Research Applications
Histone Deacetylase Inhibition
Background: Histone deacetylases (HDACs) play a crucial role in gene expression regulation and cell proliferation. Dysregulation of HDAC activity is implicated in diseases, including cancer.
Application: 1-(2-amino-4-fluorophenyl)-1H-pyrazole-3-carboxylic acid has been designed as a selective degrader of histone deacetylase-3 (HDAC3). Although it did not show degradation for the targeted HDACs, it exhibited an IC50 value of 3.4 µM against HDAC3 .
Chemical Biology and Target Identification
Background: Understanding protein–ligand interactions aids drug discovery.
Application: By studying the compound’s binding partners and cellular effects, scientists can identify novel targets and pathways.
Molbank | Free Full-Text | N4-(2-Amino-4-fluorophenyl)-N1-(3-{2-[2-(3-{[2-(2,6-dioxo-3-piperidyl)-1,3-dioxoisoindolin-4-yl]amino}propoxy)ethoxy]ethoxy}propyl)terephthalamide
Mechanism of Action
- The compound’s primary target is histone deacetylase-3 (HDAC3) . HDACs are enzymes that regulate gene expression by modifying histones through acetylation and deacetylation .
- HDAC3 belongs to the class-I HDACs and plays a crucial role in epigenetic modifications, cell proliferation, and gene expression .
- It interacts with HDAC3, leading to its degradation. However, it does not show degradation for other targeted HDAC isoforms .
Target of Action
Mode of Action
Biochemical Pathways
properties
IUPAC Name |
1-(2-amino-4-fluorophenyl)pyrazole-3-carboxylic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H8FN3O2/c11-6-1-2-9(7(12)5-6)14-4-3-8(13-14)10(15)16/h1-5H,12H2,(H,15,16) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SSIYLIUHNJQXJK-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1F)N)N2C=CC(=N2)C(=O)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H8FN3O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
221.19 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(2-amino-4-fluorophenyl)-1H-pyrazole-3-carboxylic acid | |
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